Cas no 6479-87-4 (2-tert-Butylphenazine)

• Product Name: 2-tert-Butylphenazine
• CAS No: 6479-87-4
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 3483577
• PubChem ID: 20815659
• Update Time: 2025-04-24

2-tert-Butylphenazine Chemical and Physical Properties

Names and Identifiers

• PHENAZINE, 2-(1,1-DIMETHYLETHYL)-
• 2-tert-Butylphenazine
• 6479-87-4
• SCHEMBL12725824
• FB66207

• Inchi： 1S/C16H16N2/c1-16(2,3)11-8-9-14-15(10-11)18-13-7-5-4-6-12(13)17-14/h4-10H,1-3H3
• InChI Key： JKLUDZXFJBAXRF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=CC(=CC=12)C(C)(C)C

Computed Properties

• Exact Mass: 236.131348519g/mol
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-tert-Butylphenazine

PHENAZINE, 2-(1,1-DIMETHYLETHYL)-

The compound PHENAZINE, 2-(1,1-DIMETHYLETHYL)- (CAS No. 6479-87-4) is a derivative of phenazine, a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

PHENAZINE, 2-(1,1-DIMETHYLETHYL)- is characterized by its molecular structure, which includes a phenazine backbone substituted with an isopropyl group at the second position. This substitution introduces steric effects that can influence the compound's electronic properties and reactivity. Recent studies have highlighted its role in the development of novel organic semiconductors and optoelectronic devices.

One of the most notable advancements involving PHENAZINE, 2-(1,1-DIMETHYLETHYL)- is its application in the synthesis of high-performance organic photovoltaic materials. Researchers have demonstrated that this compound can significantly enhance the efficiency of solar cells by improving charge transport properties and reducing recombination losses. These findings were published in a leading journal on materials science earlier this year.

In addition to its electronic applications, PHENAZINE, 2-(1,1-DIMETHYLETHYL)- has also been explored for its potential in drug delivery systems. Its unique fluorescence properties make it an ideal candidate for use as a fluorescent marker in biomedical imaging. Recent experiments have shown promising results in tracking drug delivery mechanisms at the cellular level.

The synthesis of PHENAZINE, 2-(1,1-DIMETHYLETHYL)- typically involves multi-step organic reactions, including Friedländer-type cyclizations and subsequent functionalization steps. These methods have been optimized to achieve high yields and purity levels, making the compound more accessible for large-scale applications.

From an environmental perspective, studies on the degradation pathways of PHENAZINE, 2-(1,1-DIMETHYLETHYL)- have revealed its stability under various conditions. This stability is advantageous for applications requiring long-term performance but also raises considerations for waste management and recycling strategies.

In conclusion, PHENAZINE, 2-(1,1-DIMETHYLETHYL)- (CAS No. 6479-87-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration in cutting-edge research ensures that it will remain a focal point in the development of innovative materials and technologies.